Cas no 2034540-68-4 (N-(2,3-dimethoxy-2-methylpropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-(2,3-dimethoxy-2-methylpropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2034540-68-4
• MF: C₁₆H₂₅NO₄S
• MW: 327.439003705978
• CID: 5983880
• PubChem ID: 126854727
• Update Time: 2025-10-30

N-(2,3-dimethoxy-2-methylpropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxy-2-methylpropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 2-Naphthalenesulfonamide, N-(2,3-dimethoxy-2-methylpropyl)-5,6,7,8-tetrahydro-
• 2034540-68-4
• AKOS032465728
• F6507-5473

• Inchi： 1S/C16H25NO4S/c1-16(21-3,12-20-2)11-17-22(18,19)15-9-8-13-6-4-5-7-14(13)10-15/h8-10,17H,4-7,11-12H2,1-3H3
• InChI Key： QUWDPGKDTMZEPJ-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NCC(OC)(C)COC)(=O)=O

Computed Properties

• Exact Mass: 327.15042945g/mol
• Monoisotopic Mass: 327.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73Ų

Additional information on N-(2,3-dimethoxy-2-methylpropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-(2,3-Dimethoxy-2-Methylpropyl)-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide: A Comprehensive Overview

N-(2,3-Dimethoxy-2-Methylpropyl)-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide is a complex organic compound with the CAS Registry Number 2034540-68-4. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in pharmaceuticals and materials science. The molecule's structure is characterized by a tetrahydronaphthalene core, which is a partially hydrogenated naphthalene ring system, and a sulfonamide functional group attached at the 2-position. The substituent at the nitrogen atom of the sulfonamide group is a 2,3-dimethoxy-2-methylpropyl group, adding complexity and potential reactivity to the molecule.

The synthesis of N-(2,3-Dimethoxy-2-Methylpropyl)-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide involves a series of carefully designed chemical reactions. The starting material is typically 5,6,7,8-tetrahydronaphthalene-2-sulfonic acid, which undergoes nucleophilic substitution with an appropriate amine derivative to form the sulfonamide. The sulfonamide synthesis process often requires optimization of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for producing such compounds.

One of the most significant aspects of this compound is its potential application in drug development. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors. In particular, N-(2,3-Dimethoxy-2-Methylpropyl)-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide has shown promise in targeting certain kinases involved in cellular signaling pathways. Research has demonstrated that this compound exhibits selective inhibition against specific kinase isoforms without affecting other closely related enzymes. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy.

Recent studies have also explored the pharmacokinetic properties of N-(2,3-Dimethoxy-2-Methylpropyl)-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide. Preclinical trials indicate that the compound has favorable absorption and bioavailability profiles when administered orally. Additionally, its metabolic stability and excretion pathways have been characterized using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS). These findings suggest that the compound could be suitable for development into an oral medication for chronic conditions requiring sustained therapeutic levels.

The structural features of this compound contribute significantly to its biological activity. The tetrahydronaphthalene core provides a rigid framework that enhances molecular stability and facilitates interactions with target proteins. The presence of multiple methoxy groups on the substituent introduces electronic effects that can modulate the compound's reactivity and binding affinity. Furthermore, the steric bulk introduced by these groups may play a role in optimizing the fit within enzyme active sites.

Another area of interest lies in the potential for this compound to serve as a lead structure in medicinal chemistry campaigns. By modifying substituents on both the tetrahydronaphthalene core and the sulfonamide group, researchers can explore a wide range of structural analogs with varying biological profiles. This approach has already yielded several derivatives with improved potency or selectivity compared to the parent compound.

In terms of manufacturing considerations,N-(2,Methylpropyl) derivatives require careful handling due to their potential sensitivity to moisture and temperature during synthesis. Quality control measures such as spectroscopic analysis (e.g., NMR and IR) are essential to ensure product consistency and purity.

Looking ahead,N-(Dimethoxy) compounds like this one are expected to play an increasingly important role in precision medicine. As our understanding of disease mechanisms at molecular levels deepens,the ability to design drugs with highly specific modes of action becomes more critical.

In conclusion,N-(Dimethoxy-Methylpropyl)-Tetrahydronaphthalene-Sulfonamide(CAS No: 199119) represents an exciting advancement in sulfonamide chemistry with promising therapeutic potential across multiple disease areas.